Cas no 1190317-35-1 (5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde)
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 5-Hydroxy-7-azaindole-3-carbaldehyde
- 1H-Pyrrolo[2,3-b]pyridine-3-carboxaldehyde, 5-hydroxy-
- 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
-
- Inchi: 1S/C8H6N2O2/c11-4-5-2-9-8-7(5)1-6(12)3-10-8/h1-4,12H,(H,9,10)
- InChI Key: GNPLRSGYPRIBKT-UHFFFAOYSA-N
- SMILES: C12NC=C(C=O)C1=CC(O)=CN=2
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-100MG |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 100MG |
¥ 1,603.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-250MG |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 250MG |
¥ 2,560.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-500MG |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 500MG |
¥ 4,270.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-1G |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 1g |
¥ 6,402.00 | 2023-03-17 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-5G |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 5g |
¥ 19,206.00 | 2023-03-17 | |
| Ambeed | A695914-1g |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 97% | 1g |
$1287.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-100mg |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 100mg |
¥1603.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-250mg |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 250mg |
¥2559.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-500mg |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 500mg |
¥4266.0 | 2024-04-25 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBLJ1577-1g |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde |
1190317-35-1 | 95% | 1g |
¥6397.0 | 2024-04-25 |
5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde
Introduction to 5-Hydroxy-1H-Pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190317-35-1)
5-Hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190317-35-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive molecular structure, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research findings associated with this compound.
The chemical structure of 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is defined by its pyrrolo[2,3-b]pyridine core and a hydroxyl group at the 5-position. The presence of the aldehyde functional group at the 3-position further enhances its reactivity and versatility in synthetic chemistry. This combination of functional groups provides a robust platform for the development of novel drugs and bioactive molecules.
In terms of physical properties, 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is a solid at room temperature and exhibits moderate solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its solubility characteristics make it suitable for various experimental protocols in both academic and industrial settings.
Recent studies have highlighted the biological activities of 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. The mechanism of action involves selective binding to the active site of the enzyme, thereby disrupting its function and potentially slowing disease progression.
Beyond enzymatic inhibition, 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has also shown promise in modulating cellular signaling pathways. Research conducted at a leading pharmaceutical company demonstrated that this compound can effectively activate certain receptors involved in cell proliferation and differentiation. This property makes it a valuable tool for studying cellular processes and developing new therapeutic strategies for conditions such as cancer and inflammatory diseases.
The synthetic accessibility of 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde has further contributed to its appeal in drug discovery efforts. Several synthetic routes have been developed to produce this compound efficiently on both small and large scales. One notable method involves a multi-step synthesis starting from readily available precursors, which ensures high yields and purity levels suitable for pharmaceutical applications.
In addition to its direct biological activities, 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde serves as an important intermediate in the synthesis of more complex molecules with diverse biological functions. For example, it can be used as a building block for the construction of peptidomimetics and other bioactive scaffolds that mimic natural peptides or proteins. This versatility has led to its widespread use in combinatorial chemistry libraries and high-throughput screening assays.
The safety profile of 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity when administered at therapeutic doses. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its safe use in clinical settings.
In conclusion, 5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde (CAS No. 1190317-35-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities and synthetic accessibility, positions it as a valuable tool for advancing our understanding of disease mechanisms and developing novel therapeutic interventions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the future of drug discovery and development.
1190317-35-1 (5-hydroxy-1H-pyrrolo[2,3-b]pyridine-3-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)